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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the synthesis and discovery of novel neodymium-
nickel (Nd-Ni) intermetallic phases. The following sections provide a comprehensive overview
of the experimental protocols, quantitative data, and logical workflows essential for researchers
in materials science and related fields. The Nd-Ni system is of significant interest due to the
unique magnetic and structural properties of its constituent phases, which have potential
applications in various technological domains.

Synthesis of Neodymium-Nickel Phases

The synthesis of Nd-Ni intermetallic compounds primarily relies on high-temperature
metallurgical techniques, including arc melting, melt spinning, and subsequent annealing.
These methods allow for the precise control of stoichiometry and the formation of both stable
and metastable phases.

Arc Melting

Arc melting is a fundamental technique for the synthesis of bulk polycrystalline Nd-Ni alloys.
The process involves melting the constituent elements in a water-cooled copper hearth under
an inert atmosphere to prevent oxidation.

Experimental Protocol:
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o Starting Materials: High-purity neodymium (99.9%) and nickel (99.99%) are weighed in the
desired stoichiometric ratios. An excess of neodymium is often added to compensate for its
higher vapor pressure and potential loss during melting.

e Furnace Preparation: The arc melting chamber is evacuated to a high vacuum and
subsequently backfilled with high-purity argon gas. A titanium getter is typically melted first to
further purify the argon atmosphere.

e Melting Process: An electric arc is struck between a non-consumable tungsten electrode and
the raw materials. The sample is melted and re-melted multiple times, with the ingot being
flipped between each melting step to ensure homogeneity.[1]

» Solidification: The molten alloy is allowed to solidify on the water-cooled copper hearth.

Melt Spinning

Melt spinning is a rapid solidification technique used to produce thin ribbons of Nd-Ni alloys.
This method can lead to the formation of amorphous or nanocrystalline phases due to the
extremely high cooling rates (on the order of 104-10° K/s).[2]

Experimental Protocol:

o Master Alloy Preparation: A master alloy of the desired Nd-Ni composition is first prepared by
arc melting.

e Crucible and Atmosphere: The master alloy is placed in a quartz crucible with a small orifice
at the bottom. The melt spinning chamber is evacuated and backfilled with an inert gas,
typically argon.

» Melting and Ejection: The alloy is inductively melted within the crucible. Once molten, a jet of
the liquid metal is ejected through the nozzle onto the surface of a rapidly rotating copper
wheel.[2]

» Ribbon Formation: The molten metal rapidly solidifies upon contact with the cold surface of
the wheel, forming a thin ribbon that is continuously ejected.[2] The properties of the
resulting ribbon are highly dependent on parameters such as the wheel speed, ejection
pressure, and nozzle-to-wheel distance.[2]
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Annealing

Annealing is a crucial post-synthesis heat treatment step used to achieve phase homogeneity,
promote the growth of specific crystalline phases, and relieve internal stresses.

Experimental Protocol:

Sample Preparation: The as-cast (from arc melting) or as-spun (from melt spinning) samples
are typically wrapped in tantalum foil to prevent reaction with the furnace atmosphere.

e Furnace and Atmosphere: The samples are sealed in an evacuated quartz tube, often
backfilled with a partial pressure of argon.

e Heating and Soaking: The sealed tube is placed in a furnace and heated to a specific
annealing temperature, which is held for a predetermined duration. The optimal annealing
temperature and time are critical for the formation of the desired phase and are determined
based on the Nd-Ni phase diagram and experimental observations.

o Cooling: After the soaking period, the samples are cooled to room temperature. The cooling
rate can influence the final microstructure and properties of the alloy.

Characterization of Neodymium-Nickel Phases

A suite of characterization techniques is employed to identify the crystal structure,
microstructure, and physical properties of the synthesized Nd-Ni phases.

X-ray Diffraction (XRD)

XRD is the primary tool for phase identification and the determination of crystallographic
parameters. Powder XRD patterns are collected from the synthesized samples and compared
with known phases in crystallographic databases. Rietveld refinement of the XRD data can
provide precise lattice parameters and atomic positions.[3]

Scanning Electron Microscopy (SEM) and Energy
Dispersive X-ray Spectroscopy (EDX)

SEM is used to visualize the microstructure of the alloys, revealing information about grain size,
morphology, and the distribution of different phases.[4] EDX analysis, often performed in
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conjunction with SEM, provides the elemental composition of the observed phases, confirming
the stoichiometry of the intermetallic compounds.[4]

Differential Scanning Calorimetry (DSC) and Differential
Thermal Analysis (DTA)

DSC and DTA are thermal analysis techniques used to determine the phase transition
temperatures of the Nd-Ni alloys, such as melting points, eutectic temperatures, and solid-state
phase transformation temperatures.[5][6] These techniques are essential for constructing and
refining the Nd-Ni phase diagram.

Known and Novel Neodymium-Nickel Phases

The Nd-Ni binary system is rich in intermetallic compounds. Additionally, the introduction of a
third element (e.g., B, Si) can lead to the formation of novel ternary phases with unique crystal
structures and properties.

Table 1: Crystallographic Data of Selected Neodymium-Nickel Binary Phases
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Crystal Space Protot Referen
Phase y i Y a (A) b (A) c (A)
System Group pe ce
) Orthorho
NdsNi ) Pnma FesC 8.734 6.842 9.682
mbic
) Hexagon
NdzNis | P6s/mcm  ThsFes 10.02 10.02 6.33
a
Orthorho
NdNi _ Cmcm CrB 3.76 10.32 4.25
mbic
NdNi2 Cubic Fd-3m MgCu:z 7.28 7.28 7.28 [7]
Rhombo
NdNis R-3m NbBes 5.05 5.05 24.58
hedral
_ Hexagon _
NdzNiz | P6s/mmc  Ce:zNi7 5.01 5.01 24.38
a
] Hexagon
NdNis | P6/mmm  CaCus 4.952 4.952 3.976
a
) Hexagon ]
Nd2Nizx7 | P6s/mmc  ThzNixy 8.34 8.34 8.12
a
Table 2: Magnetic Properties of Selected Neodymium-Nickel Phases
. Curie Saturation
Magnetic ..
Phase . Temperature Magnetization Reference
Ordering
(Te) (K) (uBHf.u.)
NdNi Ferromagnetic 54 2.3
NdNi2 Ferromagnetic 18 2.5 [7]
NdNis Ferromagnetic 7.5 1.8
Nd2Nix7 Ferromagnetic 155 18.2
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Visualization of Experimental Workflows and
Logical Relationships

The following diagrams, generated using the DOT language, illustrate the key experimental
workflows and logical relationships in the synthesis and characterization of Nd-Ni phases.
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Caption: Experimental workflow for the synthesis and characterization of Nd-Ni phases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15486392#synthesis-and-discovery-of-novel-
neodymium-nickel-phases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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